Cas no 62444-29-5 (Tetradecane, 1,1'-sulfinylbis-)

• Product Name: Tetradecane, 1,1'-sulfinylbis-
• CAS No: 62444-29-5
• MF: C₂₈H₅₈OS
• MW: 442.824528217316
• CID: 444532
• PubChem ID: 57178350
• Update Time: 2025-04-19

Tetradecane, 1,1'-sulfinylbis- Chemical and Physical Properties

Names and Identifiers

• Tetradecane, 1,1'-sulfinylbis-
• 1-tetradecylsulfinyltetradecane
• 62444-29-5
• 1-(TETRADECANE-1-SULFINYL)TETRADECANE
• SCHEMBL5424875
• DTXSID40720477

• Inchi： 1S/C28H58OS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-30(29)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
• InChI Key： KXNSBOBZQMKBMV-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCC)(CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 442.42114
• Monoisotopic Mass: 442.42083764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 26
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07